Cas no 675149-54-9 ( )
structure
Product Name:
CAS No:675149-54-9
MF:C8H12N2O4
MW:200.191882133484
CID:879585
PubChem ID:23076524
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazole-4-carboxylicacid,3-(methoxymethoxy)-,ethylester(9CI)
- 3-(methoxymethoxy)-1H-Pyrazole-4-carboxylic acid ethyl ester
- SCHEMBL4854023
- FT-0768260
- ethyl 5-(methoxymethoxy)-1H-pyrazole-4-carboxylate
- CPMKZJRAWAYBOD-UHFFFAOYSA-N
- 675149-54-9
- ethyl 3-(methoxymethoxy)-1H-pyrazole-4-carboxylate
-
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- Inchi: 1S/C8H12N2O4/c1-3-13-8(11)6-4-9-10-7(6)14-5-12-2/h4H,3,5H2,1-2H3,(H,9,10)
- InChI Key: CPMKZJRAWAYBOD-UHFFFAOYSA-N
- SMILES: O(COC)C1=C(C(=O)OCC)C=NN1
Computed Properties
- Exact Mass: 200.08000
- Monoisotopic Mass: 200.07970687g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 6
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 73.4Ų
Experimental Properties
- PSA: 73.44000
- LogP: 0.56910
Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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